5-(5-Chloro-2-methoxyphenyl)-3-cyanophenol, 95%

• IUPAC Name: 3-(5-chloro-2-methoxyphenyl)-5-hydroxybenzonitrile
• InChI: InChI=1S/C14H10ClNO2/c1-18-14-3-2-11(15)7-13(14)10-4-9(8-16)5-12(17)6-10/h2-7,17H,1H3
• InChI Key: NPWVMTMRBBJKAB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C2=CC(=CC(=C2)C#N)O
• Molecular Formula: C14H10ClNO2
• DSSTOX Substance ID: DTXSID00684889
• Molecular Weight: 259.69 g/mol
• CAS RN: 1261968-57-3

Description

5-(5-Chloro-2-methoxyphenyl)-3-cyanophenol, also known as 5-CMCP or 5-chloro-m-cresol, is a synthetic organic compound that has been used in a variety of scientific and industrial applications. It is a colorless, crystalline solid with a strong odor and a melting point of 83-85°C. It is soluble in water and ethanol, and is used in the synthesis of other compounds. It has been used in the production of pharmaceuticals, dyes, and other chemicals, as well as in the synthesis of polymers. 5-CMCP has also been used in scientific research applications, such as as a reagent in biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 5-(5-Chloro-2-methoxyphenyl)-3-cyanophenol, 95% is not fully understood. However, it is known that it acts as an electron acceptor in biochemical reactions, and that it is able to bind to certain enzymes, thus altering their activity. It has also been shown to interact with DNA, and to inhibit the activity of certain enzymes involved in the metabolism of certain drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(5-Chloro-2-methoxyphenyl)-3-cyanophenol, 95% are not fully understood. However, it has been shown to have an inhibitory effect on the activity of certain enzymes involved in the metabolism of certain drugs, as well as to interact with DNA. It has also been observed to have an effect on the activity of certain enzymes involved in the synthesis of proteins, and to alter the activity of certain hormones.

Advantages and Limitations for Lab Experiments

The main advantage of 5-(5-Chloro-2-methoxyphenyl)-3-cyanophenol, 95% is that it is a relatively inexpensive reagent that can be easily synthesized. It is also relatively stable and can be stored for long periods of time. However, it is also toxic and should be handled with caution. Additionally, it is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

The potential future directions for 5-(5-Chloro-2-methoxyphenyl)-3-cyanophenol, 95% include further research into its biochemical and physiological effects, as well as its potential applications in the synthesis of pharmaceuticals and other compounds. Additionally, further research into its mechanism of action and its potential interactions with DNA and enzymes could lead to a better understanding of its effects. Additionally, further research into its solubility and storage stability could lead to improved methods of using it in laboratory experiments. Finally, further research into its potential uses in the production of dyes and other chemicals could lead to new and improved industrial applications.

Synthesis Methods

5-(5-Chloro-2-methoxyphenyl)-3-cyanophenol, 95% is synthesized using a two-step process. The first step involves the reaction of 5-chloro-2-methoxybenzaldehyde with malononitrile in aqueous solution in the presence of an acid catalyst. This reaction yields 5-chloro-2-methoxybenzylidene malononitrile, which is then hydrolyzed in the presence of an alkali catalyst to produce 5-(5-Chloro-2-methoxyphenyl)-3-cyanophenol, 95%.

Scientific Research Applications

5-(5-Chloro-2-methoxyphenyl)-3-cyanophenol, 95% has been used in a variety of scientific research applications. It has been used as a reagent in biochemical and physiological studies, such as the study of the enzymatic activity of various enzymes. It has also been used in the synthesis of polymers and other compounds, as well as in the production of pharmaceuticals and dyes.